Cas no 62397-71-1 (1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-)

• Product Name: 1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-
• CAS No: 62397-71-1
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 446350
• PubChem ID: 71386826
• Update Time: 2025-04-19

1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-
• 4-[4-(4-aminobutoxy)-2,5-dimethylphenoxy]butan-1-amine
• 4,4'-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(butan-1-amine)
• 62397-71-1
• DTXSID10808978

• Inchi： 1S/C16H28N2O2/c1-13-11-16(20-10-6-4-8-18)14(2)12-15(13)19-9-5-3-7-17/h11-12H,3-10,17-18H2,1-2H3
• InChI Key： JDSVNMZYMYMITC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=CC=1C)OCCCCN)CCCCN

Computed Properties

• Exact Mass: 280.21524
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5